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Compound of Interest

Compound Name: Dipotassium malate

Cat. No.: B1581219

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dipotassium malate, with the CAS number 585-09-1, is the potassium salt of malic acid. It is a
white crystalline powder known for its high solubility in water.[1][2] This compound plays a
significant role in various industries, including food and beverage, where it functions as an
acidity regulator and flavor enhancer, and in the pharmaceutical sector, where it is utilized as
an excipient in drug formulations to improve stability and bioavailability.[2] Biologically, the
malate ion is a key intermediate in the citric acid cycle (Krebs cycle), a fundamental metabolic
pathway for cellular energy production.

Physicochemical Properties

Dipotassium malate is a white, odorless, crystalline powder.[2] It is highly soluble in water and
also soluble in alcohol.[2] The basic structure consists of a malate ion ionically bonded to two
potassium ions.[1]
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Property Value Reference
CAS Number 585-09-1 [1]
Molecular Formula C4HaK20s [3]
Molecular Weight 210.27 g/mol

Appearance White crystalline powder [2]

Highly soluble in water; soluble

Solubility _ [1][2]
in alcohol
Boiling Point 306.4°C at 760 mmHg [2]
Flash Point 153.4°C [2]
Synthesis

Dipotassium malate is typically synthesized through the neutralization of malic acid with a
potassium base, such as potassium hydroxide or potassium carbonate.[2]

Logical Workflow for Synthesis
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General synthesis workflow for dipotassium malate.

Experimental Protocol: Synthesis of Dipotassium Malate

This protocol is a general guideline based on the neutralization reaction between malic acid
and potassium hydroxide.
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Materials:

e L-Malic acid

e Potassium hydroxide (KOH) pellets
» Deionized water

e pH meter

e Magnetic stirrer and stir bar
o Beaker

e Burette

e Crystallizing dish

e Vacuum filtration apparatus
Procedure:

o Prepare a malic acid solution: Accurately weigh a specific amount of L-malic acid and
dissolve it in a known volume of deionized water in a beaker.

o Prepare a potassium hydroxide solution: Accurately weigh potassium hydroxide pellets and
dissolve them in a known volume of deionized water to create a standardized solution.

o Neutralization: Place the beaker containing the malic acid solution on a magnetic stirrer and
begin stirring. Slowly add the potassium hydroxide solution from a burette while continuously
monitoring the pH of the mixture with a calibrated pH meter.

o Endpoint: Continue adding the potassium hydroxide solution until the pH of the solution
reaches a stable value between 7.0 and 9.5, indicating the complete neutralization of both
carboxylic acid groups of the malic acid.[4]

e Concentration and Crystallization: Transfer the resulting dipotassium malate solution to a
crystallizing dish. The solution can be concentrated by gentle heating to facilitate
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crystallization upon cooling.[4]

« |solation and Drying: Collect the precipitated crystals by vacuum filtration. Wash the crystals
with a small amount of cold deionized water to remove any impurities. Dry the crystals in a
desiccator or a vacuum oven at a low temperature to obtain pure dipotassium malate.

Analytical Methods

A variety of analytical techniques can be employed to characterize and determine the purity of
dipotassium malate.

Experimental Workflow for Analysis
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Workflow for the analysis of dipotassium malate.

Experimental Protocol: Purity Assay by Acid-Base
Titration
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This method determines the purity of dipotassium malate by titrating it with a standardized

acid.

Materials:

Dipotassium malate sample

Standardized hydrochloric acid (HCI) solution (e.g., 0.1 M)
Deionized water

Phenolphthalein indicator

Burette

Erlenmeyer flask

Analytical balance

Procedure:

Sample Preparation: Accurately weigh a known amount of the dipotassium malate sample
and dissolve it in a known volume of deionized water in an Erlenmeyer flask.

Titration Setup: Add 2-3 drops of phenolphthalein indicator to the dipotassium malate
solution. The solution should turn pink.

Titration: Fill a burette with the standardized HCI solution. Slowly add the HCI solution to the
Erlenmeyer flask while continuously swirling the flask.

Endpoint: The endpoint is reached when the pink color of the solution just disappears.
Record the volume of HCI solution used.

Calculation: Calculate the purity of the dipotassium malate based on the stoichiometry of
the reaction between dipotassium malate and HCI.
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Experimental Protocol: Determination of Potassium
Content by ICP-OES

Inductively Coupled Plasma - Optical Emission Spectrometry (ICP-OES) is a sensitive method
for determining the potassium content.

Materials:

Dipotassium malate sample

Nitric acid (HNO3), trace metal grade

Deionized water

ICP-OES instrument

Volumetric flasks

Procedure:

o Sample Digestion: Accurately weigh a small amount of the dipotassium malate sample and
transfer it to a volumetric flask. Add a small volume of nitric acid and deionized water to
dissolve the sample. This step should be performed in a fume hood.

o Sample Dilution: Dilute the digested sample to a known volume with deionized water to bring
the potassium concentration within the linear range of the ICP-OES instrument.

 Instrument Calibration: Prepare a series of potassium standard solutions of known
concentrations. Use these standards to calibrate the ICP-OES instrument.

o Sample Analysis: Aspirate the diluted sample into the plasma of the ICP-OES and measure
the emission intensity at the characteristic wavelength for potassium (e.g., 766.490 nm).

» Calculation: Determine the potassium concentration in the sample by comparing its emission
intensity to the calibration curve. Calculate the percentage of potassium in the original
dipotassium malate sample.
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FTIR Spectroscopy

Fourier-Transform Infrared (FTIR) spectroscopy can be used to confirm the presence of the
carboxylate functional groups in dipotassium malate. The spectrum is expected to show
strong absorption bands corresponding to the asymmetric and symmetric stretching vibrations

of the carboxylate anion (COO™).

Wavenumber (cm~—?) Assignment
~1560-1610 Asymmetric stretching of COO~
~1360-1420 Symmetric stretching of COO~

Biological Role

Malate, the conjugate base of malic acid, is a central molecule in cellular metabolism, most

notably as an intermediate in the citric acid cycle (Krebs cycle).

Citric Acid Cycle (Krebs Cycle)

The citric acid cycle is a series of chemical reactions used by all aerobic organisms to release
stored energy through the oxidation of acetyl-CoA derived from carbohydrates, fats, and

proteins.
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The role of malate in the Citric Acid Cycle.
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Malate-Aspartate Shuttle

The malate-aspartate shuttle is a crucial system for translocating electrons produced during
glycolysis in the cytosol into the mitochondria for oxidative phosphorylation. This is necessary

because the inner mitochondrial membrane is impermeable to NADH.
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The Malate-Aspartate Shuttle mechanism.

Applications

e Food and Beverage Industry: Dipotassium malate is widely used as a food additive (E351ii)
to regulate acidity, enhance flavor, and act as a buffering agent in products such as soft
drinks, juices, and canned goods.[3]

e Pharmaceutical Industry: It serves as an excipient in oral solid dosage forms, contributing to
the stability and bioavailability of active pharmaceutical ingredients.[2]

» Dietary Supplements: Dipotassium malate is used in sports drinks and dietary supplements
as a source of potassium and to potentially support energy metabolism.

Safety and Handling

Dipotassium malate is generally recognized as safe (GRAS) for its intended use in food.
However, as with any chemical, appropriate safety precautions should be taken. It is
recommended to handle dipotassium malate in a well-ventilated area and to wear personal
protective equipment such as gloves and safety glasses to avoid contact with skin and eyes.[1]
In case of accidental ingestion, medical advice should be sought.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to Dipotassium Malate
(CAS 585-09-1)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1581219#dipotassium-malate-cas-number-585-09-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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